Cas no 52311-21-4 (5-Bromo-4-ethoxypyridin-2-amine)

• Product Name: 5-Bromo-4-ethoxypyridin-2-amine
• CAS No: 52311-21-4
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 1031481
• PubChem ID: 53440612
• Update Time: 2025-07-01

5-Bromo-4-ethoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-ethoxypyridin-2-amine
• 5-bromo-4-ethoxy-2-Pyridinamine
• 52311-21-4
• SCHEMBL15527772
• DB-071511
• D73618
• DTXSID50702683
• A1-38796
• CCA31121
• 2-Amino-5-bromo-4-ethoxypyridine
• CS-0068926

• Inchi： 1S/C7H9BrN2O/c1-2-11-6-3-7(9)10-4-5(6)8/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key： HPLWSPRNHUXFQG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1OCC)N

Computed Properties

• Exact Mass: 215.99
• Monoisotopic Mass: 215.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 149-150 ºC (water )
• Boiling Point: 289.9±35.0 ºC (760 Torr),
• Flash Point: 129.1±25.9 ºC,
• Solubility: Slightly soluble (2.4 g/l) (25 º C),

Additional information on 5-Bromo-4-ethoxypyridin-2-amine

Introduction to 5-Bromo-4-ethoxypyridin-2-amine (CAS No. 52311-21-4)

5-Bromo-4-ethoxypyridin-2-amine is a significant intermediate in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 52311-21-4, has garnered considerable attention due to its role in the synthesis of various biologically active molecules. The presence of both bromine and ethoxy substituents on the pyridine ring imparts distinct reactivity, making it a valuable building block for medicinal chemists.

The pyridine core of 5-Bromo-4-ethoxypyridin-2-amine is a privileged scaffold in drug discovery, frequently incorporated into molecules targeting diverse therapeutic areas. Its versatility stems from the ability to undergo nucleophilic substitution reactions at the brominated position, allowing for further functionalization. Additionally, the electron-withdrawing nature of the bromine atom enhances the reactivity of adjacent positions, facilitating the introduction of other pharmacophoric elements.

Recent advancements in synthetic methodologies have highlighted the utility of 5-Bromo-4-ethoxypyridin-2-amine in constructing complex heterocyclic frameworks. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its application in generating kinase inhibitors, where the pyridine moiety serves as a key pharmacophore for binding to target enzymes. The ethoxy group, while less reactive than the bromine, contributes to solubility and metabolic stability, making it an attractive feature for drug-like properties.

In the realm of medicinal chemistry, 5-Bromo-4-ethoxypyridin-2-amine has been explored as a precursor for antiviral and anticancer agents. The bromine substituent allows for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups that are critical for biological activity. Moreover, the pyridine ring’s ability to interact with metal ions has been exploited in designing metallo-drugs, where coordination complexes exhibit improved therapeutic efficacy.

The compound’s structural features also make it a candidate for developing sensors and materials with applications beyond pharmaceuticals. For example, its ability to participate in coordination chemistry has been utilized in designing luminescent probes for biochemical assays. The bromine atom’s electron-withdrawing effect enhances charge transfer processes, leading to tunable emission properties that are useful in diagnostic tools.

From a synthetic perspective, 5-Bromo-4-ethoxypyridin-2-amine can be prepared through multiple routes, each offering distinct advantages depending on scalability and purity requirements. One common method involves the bromination of 4-hydroxyethylpyridine, followed by selective functional group transformations. Alternatively, palladium-catalyzed cross-coupling reactions starting from halogenated precursors provide a more streamlined approach for industrial applications.

The growing interest in 5-Bromo-4-ethoxypyridin-2-amine is reflected in its increasing demand across academic and industrial research settings. Pharmaceutical companies are particularly keen on exploring its potential in developing next-generation therapeutics targeting emerging diseases. The compound’s compatibility with modern synthetic techniques ensures that it remains relevant in an ever-evolving landscape of drug discovery.

Future research directions may focus on optimizing synthetic routes to improve yield and reduce environmental impact. Additionally, exploring its role in green chemistry initiatives could lead to more sustainable methods for producing this valuable intermediate. As computational chemistry advances, virtual screening techniques may further uncover novel applications for 5-Bromo-4-ethoxypyridin-2-amine, accelerating the discovery process.

In summary, 5-Bromo-4-ethoxypyridin-2-am ine (CAS No. 52311 -21 -4) represents a cornerstone in modern pharmaceutical synthesis due to its structural versatility and reactivity. Its contributions span across drug development, material science, and diagnostic applications, underscoring its importance as a chemical building block. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of chemical innovation.